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Compound of Interest

Compound Name: (-)-Altenuene

Cat. No.: B1149804 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information for the proper disposal of (-)-Altenuene, a mycotoxin isolated from Alternaria

tenuis. While specific degradation protocols for (-)-Altenuene are not readily available, a

comprehensive disposal plan can be formulated based on its known chemical properties and

toxicological data.

Chemical and Physical Properties of (-)-Altenuene
A thorough understanding of the chemical and physical properties of (-)-Altenuene is

fundamental to its safe handling and disposal. This data, summarized in the table below, has

been compiled from various chemical suppliers and databases.
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Property Value Source(s)

Molecular Formula C₁₅H₁₆O₆ [1][2][3]

Molecular Weight 292.3 g/mol [1][2][3][4]

CAS Number 889101-41-1 [1][2]

Appearance Solid [1][5]

Purity ≥98% [1][2][5]

Solubility 10 mg/mL in Acetone [1][2][5]

Storage -20°C [1][2][5]

Stability ≥ 4 years at -20°C [1][5]

Hazard Assessment and Safety Precautions
(-)-Altenuene is classified as a highly toxic substance. Safety Data Sheets (SDS) indicate that

it is fatal if swallowed, in contact with skin, or if inhaled, and may cause damage to fertility or an

unborn child.[6]

GHS Hazard Statements:

H300: Fatal if swallowed.[2][6]

H310: Fatal in contact with skin.[2][6]

H330: Fatal if inhaled.[2][6]

H360: May damage fertility or the unborn child.[2][6]

Due to these significant health risks, all handling and disposal procedures must be conducted

with strict adherence to safety protocols, including the use of appropriate Personal Protective

Equipment (PPE) such as chemical-resistant gloves, a lab coat, and eye protection. All work

with solid (-)-Altenuene or its solutions should be performed in a certified chemical fume hood

to prevent inhalation.[7]
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Procedural Steps for Disposal
The following step-by-step guide outlines the recommended procedure for the disposal of (-)-
Altenuene waste. This procedure is based on general best practices for hazardous chemical

waste disposal.[8][9][10]

1. Waste Segregation:

Solid Waste: Collect pure (-)-Altenuene, contaminated lab materials (e.g., weighing paper,

pipette tips), and contaminated PPE in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Collect solutions of (-)-Altenuene in a separate, compatible, and leak-proof

hazardous waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[8] Given

its solubility in acetone, waste containers suitable for flammable organic solvents should be

used.

Sharps Waste: Any needles or other sharps contaminated with (-)-Altenuene should be

disposed of in a designated sharps container that is also labeled as hazardous chemical

waste.

2. Container Labeling:

All waste containers must be clearly labeled with the words "HAZARDOUS WASTE".[8]

The label must also include the full chemical name: "(-)-Altenuene".

For solutions, list all components, including the solvent(s) and the estimated concentration of

(-)-Altenuene.

Include the date of waste accumulation.

3. Storage of Waste:

Hazardous waste containers must be kept tightly sealed at all times, except when adding

waste.[8]
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Store the waste containers in a designated, secure satellite accumulation area that is away

from general laboratory traffic.

Ensure that the storage area is well-ventilated.

4. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[7]

Do not attempt to dispose of (-)-Altenuene down the drain or in the regular trash. This is

both unsafe and a violation of environmental regulations.[9][11]

Experimental Protocols
While no specific experimental protocol for the chemical neutralization or degradation of (-)-
Altenuene for disposal purposes is available in the reviewed literature, one study investigated

its degradation under bread baking conditions. The study found that (-)-Altenuene's stability

decreased with dry baking, though specific degradation products were not identified.[12][13]

This suggests that thermal decomposition may be a potential disposal method, but this should

only be carried out by a licensed hazardous waste disposal facility with the appropriate high-

temperature incineration capabilities.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of (-)-Altenuene in

a laboratory setting.
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Caption: Logical workflow for the proper disposal of (-)-Altenuene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. (-)-Altenuene | CAS 889101-41-1 | Cayman Chemical | Biomol.com [biomol.com]

3. scbt.com [scbt.com]

4. Altenuene | C15H16O6 | CID 34687 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. benchchem.com [benchchem.com]

8. engineering.purdue.edu [engineering.purdue.edu]

9. Hazardous Waste Disposal [cool.culturalheritage.org]

10. geo.utexas.edu [geo.utexas.edu]

11. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]

12. Degradation of the Alternaria mycotoxins alternariol, alternariol monomethyl ether, and
altenuene upon bread baking - PubMed [pubmed.ncbi.nlm.nih.gov]

13. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Safe Disposal of (-)-Altenuene: A Procedural Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149804#altenuene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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